Cas no 1181626-10-7 (2',5'-Dimethylbiphenyl-3-carboxylic acid)

• Product Name: 2',5'-Dimethylbiphenyl-3-carboxylic acid
• CAS No: 1181626-10-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD11938175
• CID: 856188
• PubChem ID: 39246828
• Update Time: 2025-10-30

2',5'-Dimethylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dimethyl-[1,1'-biphenyl]-3-carboxylic acid
• 2',5'-Dimethylbiphenyl-3-carboxylic acid
• 2,5-Dimethylbiphenyl-3-carboxylic acid
• 3-(2,5-dimethylphenyl)benzoic acid
• 1181626-10-7
• DTXSID00653590
• BS-26117
• 2'',5''-Dimethylbiphenyl-3-carboxylic Acid
• CS-0212201
• MFCD11938175
• SCHEMBL3745801
• 2',5'-Dimethyl-[1,1'-biphenyl]-3-carboxylicacid
• AKOS010255023
• 2',5'-Dimethyl[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD11938175
• Inchi： 1S/C15H14O2/c1-10-6-7-11(2)14(8-10)12-4-3-5-13(9-12)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： ABYDLDPPTUIJHA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.66860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',5'-Dimethylbiphenyl-3-carboxylic acid

Comprehensive Overview of 2',5'-Dimethylbiphenyl-3-carboxylic acid (CAS No. 1181626-10-7)

2',5'-Dimethylbiphenyl-3-carboxylic acid (CAS No. 1181626-10-7) is a specialized organic compound widely utilized in pharmaceutical research, material science, and fine chemical synthesis. This biphenyl derivative features a carboxylic acid functional group and two methyl substituents, making it a valuable intermediate for designing advanced molecules. Its structural uniqueness has garnered attention in drug discovery, particularly for developing small-molecule inhibitors and ligands for protein targets.

The growing demand for high-purity intermediates like 2',5'-Dimethylbiphenyl-3-carboxylic acid aligns with trends in precision medicine and green chemistry. Researchers frequently search for "CAS 1181626-10-7 solubility" or "synthesis of biphenyl carboxylic acids," reflecting its relevance in optimizing reaction conditions. The compound’s lipophilicity and steric effects from the methyl groups are critical for modulating bioavailability in drug candidates.

In material science, 2',5'-Dimethylbiphenyl-3-carboxylic acid serves as a precursor for liquid crystals and organic semiconductors, addressing queries like "biphenyl derivatives for OLEDs." Its rigid biphenyl core enhances thermal stability, a sought-after property in high-performance polymers. Recent studies also explore its role in metal-organic frameworks (MOFs), answering searches such as "carboxylic acid linkers for MOFs."

From a synthetic perspective, this compound exemplifies the importance of regioselective functionalization. Common questions include "how to purify 2',5'-Dimethylbiphenyl-3-carboxylic acid" or "NMR data for CAS 1181626-10-7," underscoring the need for detailed analytical protocols. Advanced techniques like HPLC and X-ray crystallography are often employed to confirm its purity and structure.

Environmental and regulatory considerations further drive interest in sustainable synthesis routes for 2',5'-Dimethylbiphenyl-3-carboxylic acid. Researchers increasingly focus on catalytic methods to reduce waste, aligning with green chemistry principles. This compound’s low toxicity profile, as indicated by searches for "CAS 1181626-10-7 safety data," supports its adoption in eco-friendly applications.

In summary, 2',5'-Dimethylbiphenyl-3-carboxylic acid (CAS No. 1181626-10-7) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its versatility and compatibility with modern synthetic methodologies ensure its continued prominence in innovation-driven industries.